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Compound of Interest

Compound Name: TIS108

Cat. No.: B2844129 Get Quote

Technical Support Center: TIS108
Welcome to the Technical Support Center for TIS108. This resource is designed for

researchers, scientists, and drug development professionals utilizing TIS108 in their

experiments. Here you will find troubleshooting guides, frequently asked questions (FAQs),

detailed experimental protocols, and data to help you optimize the efficacy of TIS108 under

different light conditions in a plant biology context.

Understanding TIS108
TIS108 is a triazole-type inhibitor of strigolactone (SL) biosynthesis. Strigolactones are a class

of plant hormones that regulate various aspects of plant development, most notably shoot

branching and root architecture. By inhibiting the production of SLs, TIS108 can be used to

study the function of these hormones and to manipulate plant growth. For example, treatment

with TIS108 typically leads to an increase in shoot branching and a reduction in root hair

elongation in model plants like Arabidopsis thaliana.

Light is a critical environmental factor that influences plant growth and development, and its

interplay with strigolactone signaling can affect the outcomes of experiments using TIS108.

This guide will help you navigate the complexities of using TIS108 under various light

environments.
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Q1: What is the primary mechanism of action for TIS108?

A1: TIS108 is an inhibitor of strigolactone (SL) biosynthesis. It is believed to target a

cytochrome P450 monooxygenase, MAX1, which is a key enzyme in the SL biosynthesis

pathway. By inhibiting this enzyme, TIS108 reduces the endogenous levels of strigolactones in

the plant.

Q2: Is TIS108 a photosensitive compound that requires light for activation?

A2: There is no scientific evidence to suggest that TIS108 is a photosensitive compound that

requires light for its activation in the context of photodynamic therapy or as a light-activated

drug. Its function as a strigolactone biosynthesis inhibitor in plants is not directly dependent on

light for its chemical activity. However, the effects of TIS108 on a plant are influenced by light

conditions because light is a major regulator of plant growth and hormone signaling pathways,

including the strigolactone pathway.

Q3: How do different light conditions affect the efficacy of TIS108?

A3: Light conditions, including intensity, spectral quality (wavelength), and photoperiod, can

significantly influence a plant's response to TIS108. Light is a positive regulator of strigolactone

levels in some plant species. Therefore, the baseline level of strigolactones can vary with light

conditions, which in turn can alter the observed phenotypic changes upon TIS108 application.

For instance, plants grown under high light intensity might produce more strigolactones, and

thus the effect of a given concentration of TIS108 may be different compared to plants grown

under low light.

Q4: What are the expected phenotypic changes in Arabidopsis thaliana after TIS108
treatment?

A4: The most prominent and well-documented phenotypes in Arabidopsis treated with TIS108
are an increased number of rosette branches (a "bushier" phenotype) and a reduction in the

length of root hairs. These phenotypes are consistent with those of strigolactone-deficient

mutants.

Q5: At what concentration should I use TIS108 for my experiments?
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A5: The optimal concentration of TIS108 can vary depending on the plant species, growth

conditions, and the specific experimental question. For Arabidopsis thaliana, effective

concentrations typically range from 1 to 10 µM. It is always recommended to perform a dose-

response experiment to determine the optimal concentration for your specific setup.
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Problem Possible Cause Recommended Solution

No observable increase in

shoot branching after TIS108

treatment.

1. Suboptimal TIS108

concentration: The

concentration may be too low

to effectively inhibit

strigolactone biosynthesis. 2.

Inadequate light intensity: Low

light conditions can

independently suppress

branching, masking the effect

of TIS108. 3. Plant age and

developmental stage: The

timing of application is critical.

TIS108 is most effective when

applied before or during the

phase of axillary bud

outgrowth. 4. Degradation of

TIS108: Improper storage or

preparation of the TIS108

solution can lead to its

degradation.

1. Perform a dose-response

curve with concentrations

ranging from 1 µM to 20 µM. 2.

Ensure adequate light intensity

for your plant species (for

Arabidopsis, typically 100-150

µmol/m²/s). Monitor and record

light conditions. 3. Apply

TIS108 to young, vegetative

plants and continue treatment

throughout the branching

period. 4. Prepare fresh

TIS108 solutions from a

properly stored stock (e.g., at

-20°C in DMSO).

Inconsistent results between

experiments.

1. Variability in light conditions:

Even minor differences in light

intensity, spectrum, or

photoperiod between

experiments can affect plant

growth and hormone signaling.

2. Inconsistent application of

TIS108: Uneven application

can lead to variable responses

within a plant population. 3.

Environmental fluctuations:

Changes in temperature,

humidity, or nutrient availability

can impact plant physiology

and the effect of TIS108.

1. Precisely control and

monitor light conditions in your

growth chambers. Use a

quantum sensor or

spectrometer to measure light

intensity and quality. 2.

Standardize your application

method (e.g., soil drench,

spraying, or inclusion in the

growth medium) to ensure

uniform treatment. 3. Maintain

consistent environmental

conditions across all

experiments and record these

parameters.
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TIS108 treatment causes

unexpected pleiotropic effects

(e.g., dwarfism, leaf

discoloration).

1. High TIS108 concentration:

Although generally specific,

very high concentrations of

TIS108 may have off-target

effects. 2. Interaction with

other environmental stressors:

The combination of TIS108

and another stressor (e.g.,

nutrient deficiency, extreme

temperature) might lead to

unexpected phenotypes.

1. Reduce the concentration of

TIS108 to the lowest effective

dose determined from your

dose-response experiment. 2.

Ensure optimal growth

conditions for your plants to

minimize other sources of

stress.

Difficulty in quantifying the

effect of TIS108 on shoot

branching.

1. Subjective assessment:

Visual assessment can be

subjective and lead to

inconsistent data. 2. Timing of

measurement: The number of

branches changes over time,

so the timing of data collection

is crucial.

1. Use a standardized and

quantitative method for

measuring branching. For

Arabidopsis, this can include

counting the number of rosette

branches longer than a certain

length (e.g., 5 mm). 2. Define a

specific developmental stage

or time point for quantifying

branching across all

treatments and replicates.

Data Presentation
Table 1: Effect of TIS108 Concentration on Shoot Branching in Arabidopsis thaliana under

Standard Light Conditions
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TIS108 Concentration (µM)
Average Number of Rosette Branches (>5
mm)

0 (Control) 3.2 ± 0.4

1 5.8 ± 0.6

3 8.5 ± 0.9

5 8.9 ± 1.1

10 9.1 ± 1.2

Data are presented as mean ± standard error

(n=20). Plants were grown under a 16-hour

light/8-hour dark photoperiod with a light

intensity of 120 µmol/m²/s.

Table 2: Influence of Light Intensity on the Efficacy of TIS108 (3 µM) in Arabidopsis thaliana

Light Intensity
(µmol/m²/s)

Average Number of
Rosette Branches
(>5 mm) - Control

Average Number of
Rosette Branches
(>5 mm) - TIS108 (3
µM)

Fold Increase in
Branching

50 (Low Light) 2.1 ± 0.3 4.5 ± 0.5 2.1

120 (Standard Light) 3.2 ± 0.4 8.5 ± 0.9 2.7

200 (High Light) 4.5 ± 0.5 10.2 ± 1.2 2.3

Data are presented as

mean ± standard error

(n=20). Plants were

grown under a 16-

hour light/8-hour dark

photoperiod.
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Protocol 1: Assessing the Dose-Response of TIS108 on
Shoot Branching in Arabidopsis thaliana
1. Plant Material and Growth Conditions:

Use Arabidopsis thaliana ecotype Columbia (Col-0) for wild-type experiments.

Sow seeds on a standard soil mix (e.g., peat moss, perlite, and vermiculite in a 3:1:1 ratio).

Stratify seeds at 4°C for 2-3 days in the dark to synchronize germination.

Grow plants in a controlled environment chamber with the following conditions:

Photoperiod: 16 hours light / 8 hours dark.

Light Intensity: 100-150 µmol/m²/s of photosynthetically active radiation (PAR).

Temperature: 22°C (light) / 18°C (dark).

Humidity: 60-70%.

2. Preparation of TIS108 Solution:

Prepare a stock solution of TIS108 (e.g., 10 mM) in dimethyl sulfoxide (DMSO). Store at

-20°C.

On the day of application, prepare working solutions of TIS108 (e.g., 1 µM, 3 µM, 5 µM, 10

µM) by diluting the stock solution in water.

Prepare a control solution containing the same concentration of DMSO as the highest

TIS108 concentration.

3. TIS108 Application:

Begin treatment when plants are approximately 3 weeks old (before the emergence of visible

branches).
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Apply the TIS108 solutions as a soil drench. For a standard 2.5-inch pot, apply 10 mL of the

respective solution to the soil surface.

Repeat the treatment every 4-5 days to maintain the inhibitory effect.

4. Data Collection and Analysis:

At 5-6 weeks of age, quantify the number of rosette branches that are longer than 5 mm.

Use a minimum of 15-20 plants per treatment group.

Analyze the data using appropriate statistical methods (e.g., ANOVA followed by a post-hoc

test) to determine significant differences between treatments.

Protocol 2: Investigating the Effect of Different Light
Spectra on TIS108 Efficacy
1. Plant Growth and TIS108 Treatment:

Follow the plant material, growth, and TIS108 treatment procedures as described in Protocol

1.

2. Light Treatments:

Use programmable LED growth chambers that allow for the manipulation of the light

spectrum.

Establish different light spectrum conditions while maintaining the same total light intensity

(e.g., 120 µmol/m²/s). For example:

White Light (Control): Broad-spectrum white light.

Red-Enriched Light: e.g., 80% red light, 20% blue light.

Blue-Enriched Light: e.g., 20% red light, 80% blue light.

Grow a set of control and TIS108-treated plants under each light condition.
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3. Data Collection and Analysis:

Quantify shoot branching as described in Protocol 1.

Additionally, you can measure other parameters such as plant height, rosette diameter, and

flowering time.

Analyze the data to compare the effect of TIS108 under each light spectrum.
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Caption: Simplified strigolactone biosynthesis pathway and the inhibitory action of TIS108 on

MAX1.
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Caption: Overview of the strigolactone signaling pathway leading to the promotion of shoot

branching.
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Caption: A logical workflow for testing the efficacy of TIS108 under different light conditions.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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